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Introduction

Norgestomet, a potent synthetic progestin, is a key component in estrus synchronization
protocols for small ruminants, particularly sheep and goats.[1][2] Its primary function is to mimic
the luteal phase of the estrous cycle by artificially maintaining high circulating levels of a
progestogen. This controlled administration suppresses estrus and ovulation. Upon withdrawal
of the Norgestomet source, the suppressed gonadotropin-releasing hormone (GnRH) and
luteinizing hormone (LH) pulse frequency rebounds, leading to a synchronized follicular phase,
estrus, and ovulation.[3][4] This allows for timed artificial insemination (TAI) or controlled
natural breeding, significantly improving reproductive management efficiency, especially for
out-of-season breeding.[5]

Norgestomet is typically administered via a subcutaneous implant. These protocols are often
combined with other hormones, such as gonadotropins (like eCG or PMSG) to stimulate
follicular development and ovulation, and prostaglandins (like PGF2a) to ensure the regression
of any existing corpus luteum (CL), particularly in shorter treatment regimens.

Mechanism of Action: The Hypothalamic-Pituitary-
Gonadal (HPG) Axis
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Norgestomet exerts its effect by acting on the HPG axis. As a progesterone receptor agonist, it
has a high binding affinity for progesterone receptors in the hypothalamus and pituitary gland.
This binding inhibits the pulsatile release of GhnRH from the hypothalamus, which in turn
suppresses the release of Follicle-Stimulating Hormone (FSH) and LH from the anterior
pituitary. The lack of LH pulses prevents the final maturation of ovarian follicles and subsequent
ovulation. When the Norgestomet implant is removed, the negative feedback is lifted, GhnRH
pulses resume at a high frequency, leading to an LH surge that triggers synchronized ovulation.
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Caption: Norgestomet's negative feedback on the HPG axis.

Quantitative Data Summary
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The efficacy of Norgestomet-based protocols varies based on dosage, duration, co-

treatments, and season. The following tables summarize findings from various studies.

Table 1: Efficacy of Norgestomet Implants in Goats

(Daes)
. Co- Estrus Pregnanc )

Norgesto Duration . Time to Referenc
Treatmen Respons ylFertility

met Dose (days) Estrus (h) e(s)
ts e (%) Rate (%)
500 IU
PMSG +

3 mg 11 50 ug 91-100% 27-67% 18-22£7.0
Cloprosten
ol
500 IU

3mg 11 93% 57% 246+0.8
eCG
500 IU

6 mg 11 100% 87% 16.8 +0.76
eCG
1.25 mg
EV + 0.75

1.5mg (1/4 Not Not

) 9 mg 62%

implant) Reported Reported
Norgestom
et (inj)
1.25 mg
EV +0.75

2mg (1/3 Not Not

) 9 mg 62%

implant) Reported Reported
Norgestom

et (inj)

EV: Estradiol Valerate

Table 2: Efficacy of Norgestomet Implants in Sheep

(Ewes)
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Co- Estrus Pregnanc

Norgesto Duration o Time to Referenc
Treatmen Respons ylFertility
met Dose (days) Estrus (h) e(s)
ts e (%) Rate (%)
300 IU
1mg 6 eCG +10 92.9% 57.1% 72+9
mg PGF2a
750 1U
PMSG +
1.5mg 36% Not
3mg 10 2%
Norgestom (overall) Reported
et& 0.5 mg
EV (inj)
400 1U
PMSG + Not Not
3mg 7-9 44.3%
200 1U Reported Reported
hCG

EV: Estradiol Valerate; hCG: human Chorionic Gonadotropin

Experimental Protocols

The following are detailed methodologies for common Norgestomet-based estrus
synchronization protocols in small ruminants. All procedures should be conducted under
aseptic conditions following institutional guidelines for animal care and use.

Protocol 1: Short-Term Norgestomet Implant Protocol (6-
7 Days)

This protocol is suitable for cycling or non-cycling animals and relies on PGF2a for luteolysis.
Objective: To achieve a tightly synchronized estrus for TAI or controlled natural mating.
Materials:

» Norgestomet subcutaneous implants (e.g., 1 mg or 1.5 mg dose per animal).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1679922?utm_src=pdf-body
https://www.benchchem.com/product/b1679922?utm_src=pdf-body
https://www.benchchem.com/product/b1679922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Implant applicator gun.
» Antiseptic solution (e.g., 70% ethanol or iodine solution).
» Clippers or razor.
e Prostaglandin F2a (PGF2a) or an analogue (e.g., Cloprostenol).
e Equine chorionic gonadotropin (eCG/PMSG).
e Syringes and needles.
o Personal protective equipment (gloves).
Methodology:
e Day 0: Implant Insertion
o Restrain the animal securely.

o Select an implantation site, typically the subcutaneous tissue on the convex (outer)
surface of the ear.

o Shave or closely clip the hair from a small area (~2x2 cm) at the selected site.
o Thoroughly disinfect the skin with an antiseptic solution.

o Load the Norgestomet implant into the applicator gun according to the manufacturer's
instructions.

o Lift the skin at the insertion site and insert the applicator needle subcutaneously, being
careful not to penetrate the ear cartilage.

o Fully advance the needle, depress the plunger to deploy the implant, and withdraw the
needle.

o Palpate the area to confirm the implant is correctly placed under the skin.

e Day 6: Implant Removal and Hormone Administration
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o Restrain the animal.

o Administer an intramuscular (IM) injection of PGF2a (e.g., 10 mg) and eCG (e.g., 300 1U).
The eCG dose may be adjusted based on season, breed, and body condition.

o Locate the implant by palpation.
o Make a small incision (~0.5 cm) through the skin over one end of the implant.
o Apply gentle pressure to the opposite end of the implant to push it out through the incision.

o Apply antiseptic to the incision site if necessary.

o Day 8 (48-54 hours post-removal): Breeding
o Estrus is expected to occur within 72 hours of implant removal.

o Introduce fertile males for natural breeding or perform TAIl approximately 48 to 54 hours
after implant removal.

Insert Norgestomet
Subcutaneous Implant 6 days
\ Remove Implant
Inject PGF2a
@ Inject eCG (PMSG) 48-54 hours
Timed Artificial Insemination

Day 8 or Natural Mating

(48-54h)

Click to download full resolution via product page

Caption: Workflow for a short-term Norgestomet protocol.

Protocol 2: Long-Term Norgestomet Implant Protocol (9-
14 Days)
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This protocol is effective during the non-breeding (anestrous) season as the extended
progestin treatment primes the HPG axis. The use of PGF2a is often not required as the
animal's own CL will have naturally regressed.

Objective: To induce and synchronize estrus and ovulation, particularly during seasonal
anestrus.

Materials:

Norgestomet subcutaneous implants (e.g., 3 mg dose per animal).

e Implant applicator gun.

 Antiseptic solution.

» Clippers or razor.

e Equine chorionic gonadotropin (eCG/PMSG).

e Syringes and needles.

o Personal protective equipment (gloves).

Methodology:

» Day 0O: Implant Insertion

o Follow the same procedure for implant insertion as described in Protocol 1.

o In some protocols, an initial injection of Norgestomet (1.5 mg) and Estradiol Valerate (0.5
mg) may be given at this time to suppress any existing follicles.

e Day 7-12 (24-48 hours before removal): eCG Administration
o Restrain the animal.

o Administer an IM injection of eCG (e.g., 400-500 IU). This injection is typically given 24 to
48 hours before the planned implant removal to provide adequate time for follicular
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stimulation.

o Day 9-14: Implant Removal

o Restrain the animal.

o Remove the implant using the same procedure described in Protocol 1.
e Day 11-16 (24-48 hours post-removal): Breeding

o Estrus is expected to begin within 24-48 hours of implant removal.

o Introduce fertile males or perform TAI. With a tightly synchronized ovulation, a single TAI at
a fixed time (e.g., 48 hours post-removal) can be effective.
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Caption: Workflow for an 11-day Norgestomet protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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